Cas no 1359416-74-2 (methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate)

• Product Name: methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate
• CAS No: 1359416-74-2
• MF: C₂₁H₁₈F₂N₂O₆
• MW: 432.374232769012
• CID: 5400314
• Update Time: 2025-11-01

methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(2,5-difluorophenyl)amino]-2-oxoethoxy]-6,7-dimethoxy-2-quinolinecarboxylate
• methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate

• Inchi： 1S/C21H18F2N2O6/c1-28-18-7-12-14(8-19(18)29-2)24-16(21(27)30-3)9-17(12)31-10-20(26)25-15-6-11(22)4-5-13(15)23/h4-9H,10H2,1-3H3,(H,25,26)
• InChI Key： UTXPUDCROVLRSB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(OCC(NC2=CC(F)=CC=C2F)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.383±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 599.0±50.0 °C(Predicted)
• pka: 10.54±0.70(Predicted)

Additional information on methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate

Research Brief on Methyl 4-{[(2,5-Difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate (CAS: 1359416-74-2)

Methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate (CAS: 1359416-74-2) is a quinoline-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of quinoline derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the difluorophenyl and carbamoyl groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation. Recent studies have explored its synthesis via multi-step organic reactions, with a focus on optimizing yield and purity.

In vitro studies have demonstrated that methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate exhibits significant inhibitory activity against specific kinase enzymes implicated in cancer progression. For instance, preliminary data indicate that the compound selectively inhibits the activity of protein kinases involved in cell proliferation pathways, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis in cancer cell lines, as evidenced by caspase activation and DNA fragmentation assays. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, highlighting the importance of the difluorophenyl and carbamoyl moieties in stabilizing these interactions. These computational studies are supported by experimental data, reinforcing the compound's potential as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce off-target effects. For example, researchers have explored the introduction of hydrophilic groups to improve solubility while maintaining its inhibitory activity.

In conclusion, methyl 4-{[(2,5-difluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate represents a promising scaffold for the development of novel therapeutics, particularly in oncology. Future research should prioritize in vivo studies to validate its efficacy and safety profiles, as well as further structural optimization to address current limitations. The compound's unique chemical structure and biological activity underscore its potential as a valuable addition to the arsenal of targeted therapies in chemical biology and medicinal chemistry.